Cas no 885520-82-1 (6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid)

6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid structure
885520-82-1 structure
Product Name:6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid
CAS No:885520-82-1
MF:C8H4ClFN2O2
MW:214.58096408844
CID:1925703
PubChem ID:24728178
Update Time:2025-04-21

6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-fluoro-1H-indazole-3-carboxylic acid
    • 6-CHLORO-4-FLUORO-3-(1H)INDAZOLE CARBOXYLIC ACID
    • DTXSID00646240
    • 885520-82-1
    • 6-chloro-4-fluoro-1h-indazole-3-carboxylic Acid
    • Inchi: 1S/C8H4ClFN2O2/c9-3-1-4(10)6-5(2-3)11-12-7(6)8(13)14/h1-2H,(H,11,12)(H,13,14)
    • InChI Key: CPMWCECFUCHQPS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2C(C(=O)O)=NNC=2C=1)F

Computed Properties

  • Exact Mass: 213.9945332g/mol
  • Monoisotopic Mass: 213.9945332g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 66Ų
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